1-[(tert-Butoxy)carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole-2-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-[(tert-Butoxy)carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole-2-carboxylic acid is a bicyclic indole derivative functionalized with a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl (-CF₃) substituent at the 4-position of the indole ring. The Boc group enhances solubility and stability during synthetic processes, while the electron-withdrawing trifluoromethyl group may modulate electronic and steric properties, influencing reactivity and binding interactions .
Properties
Molecular Formula |
C15H16F3NO4 |
|---|---|
Molecular Weight |
331.29 g/mol |
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(trifluoromethyl)-2,3-dihydroindole-2-carboxylic acid |
InChI |
InChI=1S/C15H16F3NO4/c1-14(2,3)23-13(22)19-10-6-4-5-9(15(16,17)18)8(10)7-11(19)12(20)21/h4-6,11H,7H2,1-3H3,(H,20,21) |
InChI Key |
MXARXWVDMAMXMY-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1C(CC2=C(C=CC=C21)C(F)(F)F)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[(tert-Butoxy)carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole-2-carboxylic acid typically involves multiple steps, starting from commercially available precursors. One common route involves the Vilsmeier formylation of 4-bromo-1H-indole to introduce a formyl group at the 3-position. This intermediate is then converted to the N-Boc derivative. Subsequent reduction of the aldehyde group with sodium borohydride in methanol yields the corresponding alcohol, which is then protected using tert-butyl(dimethyl)silyl chloride in methylene chloride in the presence of imidazole .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimization of reaction conditions, use of efficient catalysts, and purification techniques, would apply to its production.
Chemical Reactions Analysis
Types of Reactions
1-[(tert-Butoxy)carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole-2-carboxylic acid can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to convert carbonyl groups to alcohols or amines.
Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, leading to the formation of new derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.
Substitution: Nucleophilic substitution reactions often involve reagents such as sodium hydride or potassium tert-butoxide.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.
Scientific Research Applications
1-[(tert-Butoxy)carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole-2-carboxylic acid has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.
Medicine: Indole derivatives are known for their therapeutic properties, and this compound is no exception. It is investigated for its potential use in drug development.
Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-[(tert-Butoxy)carbonyl]-4-(trifluoromethyl)-2,3-dihydro-1H-indole-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The Boc protecting group can be removed under acidic conditions, revealing the active amine group, which can then participate in various biochemical reactions. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to interact more effectively with hydrophobic regions of biological molecules .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Variations
The compound’s key differentiator is the 4-(trifluoromethyl) substituent. Below is a comparison with structurally related indole-2-carboxylic acid derivatives:
*Estimated based on analogs.
Spectroscopic and Analytical Data
- IR Spectroscopy : The Boc group’s carbonyl stretch (~1680–1765 cm⁻¹) is consistent across analogs . The -CF₃ group would introduce strong C-F stretching vibrations (~1100–1250 cm⁻¹), absent in methyl or methoxy derivatives.
- NMR : In 4-methyl and 4-fluoro analogs, the 4-position substituent caused upfield/downfield shifts in aromatic protons (e.g., δ 6.88–7.52 ppm in ¹H-NMR) . The -CF₃ group’s deshielding effect would further shift adjacent protons.
Key Findings and Implications
Synthetic Flexibility : Lessons from and suggest that fluorinated indoles can be synthesized efficiently via CuCl₂-catalyzed methods or alkylation with tert-butyl bromides .
Unresolved Challenges : Safety and stability data for the target compound are unavailable in the provided evidence, necessitating further experimental validation.
Q & A
Q. What synthetic routes are effective for introducing the tert-butoxycarbonyl (Boc) group to the indole nitrogen in this compound?
The Boc group is typically introduced using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP) in acetonitrile. Reaction conditions (e.g., temperature, solvent polarity) must be optimized to prevent premature deprotection or side reactions .
Q. How can the trifluoromethyl group be stabilized during synthesis to avoid unwanted side reactions?
The trifluoromethyl group’s electron-withdrawing nature necessitates mild reaction conditions. Solvents like dichloromethane or dimethylformamide (DMF) and low temperatures (0–25°C) are recommended during nucleophilic substitution or coupling steps to minimize decomposition .
Q. What purification methods are suitable for isolating this compound from reaction mixtures?
Column chromatography using silica gel with gradients of ethyl acetate/hexane or reverse-phase HPLC (C18 columns, acetonitrile/water mobile phases) effectively separates the product from impurities. Recrystallization from acetic acid or ethanol may improve purity .
Q. How is the compound characterized to confirm structural integrity?
Analytical techniques include:
- NMR : ¹H/¹³C NMR to verify Boc group integrity (δ ~1.4 ppm for tert-butyl protons) and indole ring substitution patterns.
- HPLC-MS : To assess purity (>95%) and molecular ion peaks.
- FT-IR : Confirmation of carboxylic acid (1700–1750 cm⁻¹) and Boc carbonyl (1680–1700 cm⁻¹) stretches .
Advanced Research Questions
Q. How does the trifluoromethyl group influence regioselectivity in substitution reactions on the indole ring?
The trifluoromethyl group directs electrophilic substitutions to the C-5/C-7 positions due to its meta-directing effects. Computational modeling (DFT) and isotopic labeling can validate electronic effects, while competitive reactions with halogenated electrophiles (e.g., NBS) provide experimental evidence .
Q. What strategies resolve contradictions in reported yields for Boc deprotection under acidic conditions?
Yield discrepancies often stem from varying acid strengths (TFA vs. HCl) or solvent systems. Systematic optimization using design of experiments (DoE) or factorial design (e.g., pH, temperature, solvent polarity) identifies optimal deprotection conditions. LC-MS monitoring ensures complete removal of the Boc group without degrading the indole core .
Q. How can the compound’s stability in biological assays be improved given its hydrolytic sensitivity?
Stability studies in buffer solutions (pH 7.4, 37°C) reveal susceptibility to ester hydrolysis. Strategies include:
- Prodrug design : Masking the carboxylic acid as a methyl ester.
- Co-solvents : Using DMSO or PEG to reduce aqueous exposure.
- Structural analogs : Replacing the trifluoromethyl group with less labile substituents .
Q. What experimental frameworks validate interactions between this compound and biological targets (e.g., enzymes)?
- SPR/Biacore : Quantify binding kinetics (KD, kon/koff) to purified enzymes.
- X-ray crystallography : Resolve binding modes of co-crystallized complexes.
- Enzymatic assays : Measure inhibition constants (IC50) using fluorogenic substrates. Discrepancies between in vitro and cellular activity may require adjusting membrane permeability via logP optimization .
Methodological Guidance
Q. How to design a factorial experiment to optimize reaction conditions for coupling the indole core with trifluoromethyl precursors?
Key factors include:
- Variables : Catalyst loading (Pd/C vs. CuI), solvent (DMF vs. THF), temperature (60–100°C).
- Response metrics : Yield, purity (HPLC), reaction time. A 2³ factorial design with ANOVA analysis identifies significant interactions and optimal parameters .
Q. What protocols mitigate hazards during large-scale synthesis (e.g., exothermic reactions, toxic intermediates)?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
